Cas no 900572-38-5 (3-(2-Chloro-4-fluorophenoxy)azetidine)

• Product Name: 3-(2-Chloro-4-fluorophenoxy)azetidine
• CAS No: 900572-38-5
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• MDL: MFCD13559932
• CID: 4914659
• PubChem ID: 53409206
• Update Time: 2025-05-24

3-(2-Chloro-4-fluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-4-FLUOROPHENOXY)AZETIDINE
• 3-(2-Chloro-4-fluorophenoxy)azetidine

• MDL： MFCD13559932
• Inchi： 1S/C9H9ClFNO/c10-8-3-6(11)1-2-9(8)13-7-4-12-5-7/h1-3,7,12H,4-5H2
• InChI Key： GFVYARFHIKHPEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Additional information on 3-(2-Chloro-4-fluorophenoxy)azetidine

Introduction to 3-(2-Chloro-4-fluorophenoxy)azetidine (CAS No. 900572-38-5)

3-(2-Chloro-4-fluorophenoxy)azetidine (CAS No. 900572-38-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a chloro and fluoro substituted phenoxy group with an azetidine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and ability to form stable complexes with various metal ions. This property makes it particularly useful in the design of metalloprotein inhibitors and other bioactive molecules. The 2-chloro-4-fluorophenoxy substituent, on the other hand, introduces additional complexity and specificity to the molecule, enhancing its potential for targeted drug delivery and receptor binding.

Recent studies have highlighted the potential of 3-(2-Chloro-4-fluorophenoxy)azetidine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 3-(2-Chloro-4-fluorophenoxy)azetidine was investigated for its potential as an antiviral agent. The results showed that certain derivatives of this compound exhibit significant antiviral activity against a range of viruses, including influenza A and B, herpes simplex virus (HSV), and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of 3-(2-Chloro-4-fluorophenoxy)azetidine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. In particular, it demonstrates good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, its low toxicity profile further enhances its potential as a safe and effective therapeutic agent.

From a synthetic chemistry perspective, 3-(2-Chloro-4-fluorophenoxy)azetidine can be prepared through a multi-step process involving the reaction of 2-chloro-4-fluorophenol with azetidine under appropriate conditions. The synthesis can be optimized to achieve high yields and purity levels, which is essential for large-scale production and pharmaceutical applications.

In conclusion, 3-(2-Chloro-4-fluorophenoxy)azetidine (CAS No. 900572-38-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory disorders, viral infections, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.